Cas no 1803790-83-1 (5-Fluoro-2-hydroxyisonicotinonitrile)

• Product Name: 5-Fluoro-2-hydroxyisonicotinonitrile
• CAS No: 1803790-83-1
• MF: C₆H₃FN₂O
• MW: 138.099224328995
• CID: 4903636
• Update Time: 2023-08-21

5-Fluoro-2-hydroxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-hydroxyisonicotinonitrile

• Inchi： 1S/C6H3FN2O/c7-5-3-9-6(10)1-4(5)2-8/h1,3H,(H,9,10)
• InChI Key： QXYPFSZPQVQFIE-UHFFFAOYSA-N
• SMILES： FC1=CNC(C=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: -0.5
• Topological Polar Surface Area: 52.9